ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate

• Molecular Formula: C23H21FN2O4
• Molecular Weight: 408.4 g/mol
• IUPAC Name: ethyl 6-amino-5-cyano-4-[2-[(3-fluorophenyl)methoxy]phenyl]-2-methyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C23H21FN2O4/c1-3-28-23(27)20-14(2)30-22(26)18(12-25)21(20)17-9-4-5-10-19(17)29-13-15-7-6-8-16(24)11-15/h4-11,21H,3,13,26H2,1-2H3
• InChI Key: YEEBHWLDWXIRSD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=CC=C2OCC3=CC(=CC=C3)F)C#N)N)C

Description

Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate involves the inhibition of certain enzymes that are essential for the growth and proliferation of cancer cells. It also disrupts the cell membrane of fungi and bacteria, leading to their death. The compound acts as a fluorescent probe by binding to specific proteins in the cell, allowing for their visualization under a microscope.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate are dependent on the specific application. In anticancer studies, the compound has been found to induce apoptosis, or programmed cell death, in cancer cells. In antifungal and antibacterial studies, the compound has been found to disrupt the cell membrane of fungi and bacteria, leading to their death. As a fluorescent probe, the compound allows for the visualization of specific proteins in cells.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate in lab experiments is its potential for use in multiple areas of scientific research. Additionally, the compound has been found to be relatively easy to synthesize and purify. One limitation is the lack of in vivo studies, which limits the understanding of its potential applications in living organisms.

Future Directions

There are several future directions for the research of Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate. One direction is the further study of its anticancer properties, including in vivo studies and clinical trials. Another direction is the exploration of its potential use as a fluorescent probe in biological imaging. Additionally, the compound could be studied for its potential use in the development of new antifungal and antibacterial agents. Finally, the compound could be modified to improve its effectiveness and reduce any potential toxicity.

Synthesis Methods

The synthesis of Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate involves a series of chemical reactions. The starting materials include ethyl 2-methyl-3-oxobutanoate, 3-fluorobenzyl alcohol, and 2-hydroxybenzaldehyde. The reaction proceeds through a series of steps, including esterification, condensation, and cyclization. The final product is obtained after purification using a column chromatography technique.

Scientific Research Applications

Ethyl 6-amino-5-cyano-4-{2-[(3-fluorobenzyl)oxy]phenyl}-2-methyl-4H-pyran-3-carboxylate has shown potential applications in various areas of scientific research. It has been studied for its anticancer properties, where it has been found to inhibit the growth of cancer cells. It has also been studied for its antifungal and antibacterial properties. Additionally, it has been studied for its potential use as a fluorescent probe in biological imaging.